3,4,5-triethoxy-N-(2-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)ethyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzamide
• InChI: InChI=1S/C25H29FN2O4S/c1-5-30-20-14-18(15-21(31-6-2)23(20)32-7-3)24(29)27-13-12-22-16(4)28-25(33-22)17-8-10-19(26)11-9-17/h8-11,14-15H,5-7,12-13H2,1-4H3,(H,27,29)
• InChI Key: FWPVFIRNXXTGDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NCCC2=C(N=C(S2)C3=CC=C(C=C3)F)C
• Molecular Formula: C25H29FN2O4S
• Molecular Weight: 472.6 g/mol

Description

3,4,5-triethoxy-N-(2-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)ethyl)benzamide, also known as TEB, is a novel compound that has attracted significant attention in scientific research due to its potential therapeutic applications. TEB is a benzamide derivative that has been synthesized using a multistep process.

Scientific Research Applications

Synthesis of Benzamide-Based Compounds

One study describes a new route to synthesize benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable antiavian influenza virus activity. These compounds were synthesized through reactions involving benzoyl isothiocyanate, malononitrile, and hydrazine. Notably, eight compounds demonstrated significant antiviral activities against the H5N1 strain of the bird flu influenza virus, highlighting their potential as antiviral agents (Hebishy et al., 2020).

Antimicrobial Applications

Another research effort focused on the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, which exhibited promising antimicrobial activities. The presence of a fluorine atom at the 4th position of the benzoyl group in these compounds was found to be essential for enhancing their antimicrobial activity against various bacterial and fungal strains (Desai et al., 2013).

Anticancer Research

A study on the design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed these compounds exhibited moderate to excellent anticancer activity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). This demonstrates the potential of benzamide derivatives in anticancer drug development (Ravinaik et al., 2021).

Fluorescent Probes for Sensing

2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its benzothiazole analogue were synthesized for use as fluorescent probes, suitable for sensing magnesium and zinc cations, respectively. These compounds exhibit high sensitivity to pH changes and selectivity in metal cation sensing, attributed to the high acidity of the fluorophenol moiety. This study illustrates the utility of benzoxazole and benzothiazole derivatives in developing fluorescent probes for chemical sensing (Tanaka et al., 2001).